Cas no 1313807-04-3 (2-(2-isocyanoethoxy)-2-methylpropane)

2-(2-isocyanoethoxy)-2-methylpropane structure

1313807-04-3 structure

Product Name:2-(2-isocyanoethoxy)-2-methylpropane

CAS No:1313807-04-3

Molecular Formula:C₇H₁₃NO

Molecular Weight:127.184221982956

CID:5158825

PubChem ID:2771589

2-(2-isocyanoethoxy)-2-methylpropane Properties

Names and Identifiers

- 2-(2-isocyanoethoxy)-2-methylpropane
- InChIKey： LOPSGASRLSDPSD-UHFFFAOYSA-N
- Inchi： 1S/C7H13NO/c1-7(2,3)9-6-5-8-4/h5-6H2,1-3H3
- SMILES： O(CC[N+]#[C-])C(C)(C)C

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Rotatable Bond Count: 3
Heavy Atom Count: 9
Complexity: 115
XLogP3: 0.8
Topological Polar Surface Area: 13.6

2-(2-isocyanoethoxy)-2-methylpropane Pricemore >>

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time	Inquiry
Enamine	EN300-1845927-0.05g	2-(2-isocyanoethoxy)-2-methylpropane	1313807-04-3		0.05g	$827.0	2023-09-19
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1343922-50mg	2-(2-Isocyanoethoxy)-2-methylpropane	1313807-04-3	98%	50mg	￥17858.00	2023-11-21

2-(2-isocyanoethoxy)-2-methylpropane Related Literature

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Koushik Viswanathan,Narayan K. Sundaram,Srinivasan Chandrasekar Soft Matter, 2016,12, 9185-9201
2. Dinuclear complexes of Mn, Co, Zn and Cd assembled with 1,4-cyclohexanedicarboxylate: synthesis, crystal structures and acetonitrile fluorescence sensing properties†

Luis D. Rosales-Vázquez,Diego Martínez-Otero,Víctor Sánchez-Mendieta,Jonathan Jaramillo-García,Antonio Téllez-López,Roberto Escudero,Francisco Morales,Josue Valdes-García,Alejandro Dorazco-González New J. Chem., 2020,44, 10317-10325
3. Bio-inspired self-breathable structure driven by the volumetric effect: an unusual driving force of metal sulfide for high alkaline ion storage capability†

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4. Experimental and theoretical investigations on the anti-perovskite nitrides Co3CuN, Ni3CuN and Co3MoN for ammonia synthesis†

Angela Daisley,Michael Higham,Justin S. J. Hargreaves Faraday Discuss., 2023,243, 97-125
5. Bridging model and real catalysts: general discussion

Faraday Discuss., 2016,188, 565-589
6. Tracking high-valent surface iron species in the oxygen evolution reaction on cobalt iron (oxy)hydroxides†

Seunghwa Lee,Aliki Moysiadou,You-Chiuan Chu,Hao Ming Chen,Xile Hu Energy Environ. Sci., 2022,15, 206-214
7. Improved ATR-FTIR detection of hydrocarbons in water with semi-crystalline polyolefin coatings on ATR elements†

Richard A. Wiencek,T.C. Mike Chung Analyst, 2018,143, 5589-5596
8. Design of chiral urea-quaternary ammonium salt hybrid catalysts for asymmetric reactions of glycine Schiff bases†

Maximilian Tiffner,Johanna Novacek,Alfonso Busillo,Katharina Gratzer,Antonio Massa,Mario Waser RSC Adv., 2015,5, 78941-78949
9. Controllable construction of Ho2O3 nanomaterials with different dimensions (1D, 2D, and 3D) for real-time monitoring human breathing and body surface humidity detection†

Chuanyu Guo,Xin Dong,Xianfa Zhang,Xiaoli Cheng,Qi Li,Yujing Sun,Wei Liu,Lihua Huo,Yingming Xu J. Mater. Chem. A, 2021,9, 11632-11640
10. Organic analysis

Analyst, 1906,31, 50-54

Related Categories

Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Organic isocyanides

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